Cas no 62315-36-0 (Benzenehexanoic acid, 3,5-dimethyl-)

• Product Name: Benzenehexanoic acid, 3,5-dimethyl-
• CAS No: 62315-36-0
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 449582
• PubChem ID: 44720491
• Update Time: 2025-04-19

Benzenehexanoic acid, 3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenehexanoic acid, 3,5-dimethyl-
• 6-(3,5-dimethylphenyl)hexanoic acid
• 62315-36-0
• DTXSID40660405

• Inchi： 1S/C14H20O2/c1-11-8-12(2)10-13(9-11)6-4-3-5-7-14(15)16/h8-10H,3-7H2,1-2H3,(H,15,16)
• InChI Key： BTJVAHRCUAOIBB-UHFFFAOYSA-N
• SMILES： OC(CCCCCC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 220.1464
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3